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Compound of Interest

Compound Name: 4-Methyltriphenylamine

Cat. No.: B1310691 Get Quote

Essential Safety and Handling Guide for 4-
Methyltriphenylamine
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, operational, and disposal information for handling 4-
Methyltriphenylamine. Adherence to these protocols is essential for ensuring a safe

laboratory environment and the integrity of your research.

Hazard Identification and Physicochemical
Properties
4-Methyltriphenylamine is an aromatic amine that requires careful handling due to its

potential hazards. It is known to cause skin and eye irritation.[1][2][3][4] The following table

summarizes its key physicochemical properties.
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Property Value

Molecular Formula C₁₉H₁₇N

Melting Point 94-98 °C[5]

Boiling Point 432 °C[5]

Solubility

Insoluble in water. Soluble in organic solvents

like ethanol, chloroform, and dichloromethane.

[5]

Appearance White to light yellow powder or crystal.[5]

Personal Protective Equipment (PPE)
The primary defense against exposure to 4-Methyltriphenylamine is the consistent and

correct use of Personal Protective Equipment. All personnel handling this compound must use

the following PPE.

Equipment Specifications Rationale

Eye Protection Chemical splash goggles.

Protects eyes from dust

particles and potential

splashes.

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile).

Prevents skin contact and

irritation.[1][3]

Body Protection Laboratory coat.

Protects skin and personal

clothing from contamination.[1]

[3]

Respiratory Protection NIOSH-approved respirator.

Recommended when handling

the powder outside of a

chemical fume hood or in

poorly ventilated areas to

prevent inhalation of dust.[5][6]

[7]
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Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling 4-Methyltriphenylamine is crucial for safety and to

maintain experimental integrity.

Step 1: Preparation

Engineering Controls: All handling of solid 4-Methyltriphenylamine should be conducted in

a certified chemical fume hood or a ventilated balance enclosure to minimize inhalation

exposure.[6]

Work Area: Designate a specific area for handling and clearly label it. Cover the work surface

with absorbent, disposable bench paper.

Emergency Equipment: Ensure that a safety shower, eyewash station, and fire extinguisher

are readily accessible.

Step 2: Weighing and Transfer

Weighing: Use an analytical balance inside the fume hood. Use weigh boats to minimize

spillage.

Transfer: When transferring the powder, use a spatula and avoid pouring directly from the

bottle to prevent dust generation.[3] Keep containers closed when not in use.

Step 3: Dissolving

Solvent Addition: When preparing solutions, slowly add the solid 4-Methyltriphenylamine to

the solvent to prevent splashing.

Step 4: Post-Handling

Decontamination: After handling, decontaminate the work area with an appropriate solvent

and cleaning agent.

Hand Washing: Wash hands and any exposed skin thoroughly with soap and water after

removing PPE.[2][3][8]
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Disposal Plan
Proper disposal of 4-Methyltriphenylamine and its containers is critical to prevent

environmental contamination and ensure regulatory compliance.

Step 1: Waste Segregation and Collection

Solid Waste: Collect all solid waste, including contaminated gloves, weigh boats, and bench

paper, in a designated, sealed, and clearly labeled hazardous waste container.

Unused Chemical: Unused 4-Methyltriphenylamine should be disposed of as hazardous

chemical waste. Do not dispose of it down the drain or in regular trash.

Empty Containers: Triple-rinse empty containers with a suitable solvent. The rinsate should

be collected as hazardous waste.

Step 2: Disposal Method

Licensed Disposal: All waste containing 4-Methyltriphenylamine must be disposed of

through a licensed hazardous waste disposal company.[8]

Incineration: For aromatic amines, a preferred disposal method is incineration in a chemical

incinerator equipped with an afterburner and scrubber. This should be carried out by a

certified disposal facility.

Regulatory Compliance: Ensure all disposal activities comply with local, state, and federal

regulations.

Workflow and Safety Diagrams
To further clarify the procedural steps, the following diagrams illustrate the safe handling and

disposal workflow for 4-Methyltriphenylamine.
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Caption: Operational and Disposal Workflow for 4-Methyltriphenylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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